Cas no 1270512-95-2 (2-(2-tert-butylphenyl)azetidine)

• Product Name: 2-(2-tert-butylphenyl)azetidine
• CAS No: 1270512-95-2
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 5894968
• PubChem ID: 55273025
• Update Time: 2025-05-24

2-(2-tert-butylphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-tert-butylphenyl)azetidine
• SCHEMBL22426437
• AKOS006322248
• 1270512-95-2
• EN300-1869382

• Inchi： 1S/C13H19N/c1-13(2,3)11-7-5-4-6-10(11)12-8-9-14-12/h4-7,12,14H,8-9H2,1-3H3
• InChI Key： UQLMOXPWQQWRLV-UHFFFAOYSA-N
• SMILES： N1CCC1C1C=CC=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Additional information on 2-(2-tert-butylphenyl)azetidine

Comprehensive Overview of 2-(2-tert-butylphenyl)azetidine (CAS No. 1270512-95-2): Properties, Applications, and Industry Insights

2-(2-tert-butylphenyl)azetidine (CAS No. 1270512-95-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the azetidine class, a four-membered nitrogen-containing heterocycle, which is increasingly explored for its bioactivity and synthetic versatility. With the growing demand for novel bioactive molecules, 1270512-95-2 has emerged as a key intermediate in drug discovery pipelines, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The molecular structure of 2-(2-tert-butylphenyl)azetidine combines a sterically hindered tert-butyl group with an azetidine ring, offering distinct physicochemical properties. This configuration enhances metabolic stability and binding affinity, making it a valuable scaffold for medicinal chemistry. Researchers frequently search for "azetidine derivatives in drug design" or "CAS 1270512-95-2 synthesis," reflecting its relevance in optimizing pharmacokinetic profiles. Recent studies highlight its potential in targeting G-protein-coupled receptors (GPCRs), a hotspot in neurodegenerative disease research.

From an industrial perspective, 2-(2-tert-butylphenyl)azetidine is synthesized via advanced catalytic methods, including palladium-catalyzed cross-coupling and reductive amination. These processes align with the industry's shift toward green chemistry, a trending topic in sustainable synthesis. Analytical techniques like HPLC and NMR spectroscopy ensure high purity, addressing the demand for "high-quality chemical intermediates" in contract manufacturing organizations (CMOs).

The compound's applications extend to crop protection, where its derivatives are investigated as herbicide safeners. This aligns with global interest in "eco-friendly agrochemicals" and "precision farming." Regulatory agencies emphasize rigorous toxicity profiling, and 1270512-95-2 has shown favorable results in preliminary assays, further driving its adoption.

In summary, 2-(2-tert-butylphenyl)azetidine (CAS No. 1270512-95-2) exemplifies innovation in small-molecule research. Its dual utility in pharmaceuticals and agrochemicals, coupled with scalable synthesis, positions it as a compound of enduring scientific and commercial value. For researchers querying "azetidine-based lead optimization" or "CAS 1270512-95-2 suppliers," this compound offers a compelling case study in modern chemical development.